Cas no 2171207-51-3 ((3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid)

• Product Name: (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid
• CAS No: 2171207-51-3
• MF: C₂₆H₂₃FN₂O₅
• MW: 462.469630479813
• CID: 6212312
• PubChem ID: 165578989
• Update Time: 2025-06-09

(3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid
• 2171207-51-3
• EN300-1575539
• (3S)-3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}butanoic acid

• Inchi： 1S/C26H23FN2O5/c1-15(12-24(30)31)28-25(32)21-11-10-16(13-23(21)27)29-26(33)34-14-22-19-8-4-2-6-17(19)18-7-3-5-9-20(18)22/h2-11,13,15,22H,12,14H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t15-/m0/s1
• InChI Key： RRULSAWSDCORCD-HNNXBMFYSA-N
• SMILES： FC1C=C(C=CC=1C(N[C@@H](C)CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.15910000g/mol
• Monoisotopic Mass: 462.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid

Comprehensive Overview of (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid (CAS No. 2171207-51-3)

The compound (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid (CAS No. 2171207-51-3) is a specialized fluorinated amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a fluorophenyl moiety, makes it a valuable building block for drug discovery and bioconjugation. Researchers are increasingly interested in this compound due to its potential role in targeted drug delivery and enzyme inhibition studies.

In recent years, the demand for fluorinated organic compounds like (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS), a technique widely used in biotechnology and therapeutic development. This compound is particularly relevant in the context of personalized medicine, where precision chemistry plays a pivotal role.

One of the most frequently asked questions about CAS No. 2171207-51-3 revolves around its synthetic utility. The fluorine atom in the aryl ring introduces electronic effects that can modulate binding affinity in drug-receptor interactions. Additionally, the carboxylic acid functionality allows for further derivatization, making it a versatile intermediate for medicinal chemistry projects. Researchers exploring GPCR-targeted therapies or protease inhibitors often prioritize such structurally nuanced compounds.

The pharmacokinetic properties of (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid are another area of interest. Its lipophilicity and hydrogen-bonding capacity can be fine-tuned for specific biological targets, aligning with trends in fragment-based drug design. Laboratories focusing on cancer therapeutics or neurodegenerative disease research may find this compound especially useful due to its potential to cross the blood-brain barrier (BBB).

From an industrial perspective, the scalability of CAS No. 2171207-51-3 synthesis is critical. Advances in flow chemistry and catalytic fluorination have streamlined the production of similar high-value intermediates. Environmental concerns related to fluorine waste management are also addressed through modern green chemistry protocols, ensuring sustainable practices in API manufacturing.

In summary, (3S)-3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}butanoic acid represents a convergence of cutting-edge organic synthesis and biomedical innovation. Its CAS No. 2171207-51-3 serves as a key identifier for researchers navigating the expanding landscape of fluorine-containing pharmaceuticals. As the scientific community continues to explore its applications, this compound is poised to contribute significantly to advancements in life sciences and material engineering.